Cas no 39880-79-0 (2-Thiophenecarboxamide,N-(3-methylphenyl)-)

2-Thiophenecarboxamide,N-(3-methylphenyl)- structure
39880-79-0 structure
Product Name:2-Thiophenecarboxamide,N-(3-methylphenyl)-
CAS No:39880-79-0
MF:C12H11NOS
MW:217.286841630936
CID:925022
PubChem ID:531924
Update Time:2025-04-19

2-Thiophenecarboxamide,N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide,N-(3-methylphenyl)-
    • STK861410
    • N-(3-methylphenyl)thiophene-2-carboxamide
    • SCHEMBL12496157
    • N-m-tolylthiophene-2-carboxamide
    • DTXSID701270677
    • LNBFMVUOGDNKPI-UHFFFAOYSA-N
    • Thiophene-2-carboxamide, N-(3-methylphenyl)-
    • 39880-79-0
    • Z27791211
    • N-(3-methylphenyl)-2-thiophenecarboxamide
    • AKOS001297508
    • Inchi: 1S/C12H11NOS/c1-9-4-2-5-10(8-9)13-12(14)11-6-3-7-15-11/h2-8H,1H3,(H,13,14)
    • InChI Key: LNBFMVUOGDNKPI-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NC1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 217.05623
  • Monoisotopic Mass: 217.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1
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